N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

• CAS No.: 618427-81-9
• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H23N3O2S2/c1-6-23-19(25)17-13(4)14(5)27-18(17)22-20(23)26-10-16(24)21-15-8-7-11(2)12(3)9-15/h7-9H,6,10H2,1-5H3,(H,21,24)
• InChI Key: GKAYBBIGWONZQX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=C(C=C3)C)C)SC(=C2C)C

Description

N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a thieno[2,3-d]pyrimidinone derivative characterized by a central pyrimidine ring fused with a thiophene moiety. The molecule features a 3-ethyl substituent on the pyrimidine ring, 5,6-dimethyl groups on the thiophene ring, and a 4-oxo functional group. The acetamide side chain is linked via a sulfur atom and substituted with a 3,4-dimethylphenyl group.

Biological Activity

N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound.

Synthesis

The synthesis of N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide involves a multi-step process typically starting from readily available precursors. The thieno[2,3-d]pyrimidine scaffold is crucial for its biological activity.

Anticancer Activity

Recent studies have highlighted the compound's potential as a dual inhibitor targeting heat shock protein 90 (Hsp90) and phosphoinositide 3-kinase alpha (PI3Kα). In vitro assays demonstrated that it could effectively induce apoptosis in melanoma cells with an IC50 value of approximately 38.6 nM for Hsp90 and 48.4 nM for PI3Kα. These findings suggest that the compound could inhibit cell proliferation and migration in cancer models .

Antimicrobial Activity

Preliminary evaluations have shown that derivatives of thieno[2,3-d]pyrimidine exhibit significant antimicrobial properties. In vitro testing against various bacterial and fungal strains revealed promising results, indicating that modifications to the thieno[2,3-d]pyrimidine structure can enhance antimicrobial efficacy .

The proposed mechanisms of action for N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide include:

• Inhibition of Protein Kinases : The compound's ability to inhibit key kinases involved in cancer cell signaling pathways may lead to reduced tumor growth and metastasis.
• Induction of Apoptosis : By promoting apoptotic pathways in cancer cells, the compound can effectively reduce cell viability.

Case Studies

• Melanoma Model : In a study involving melanoma xenografts, treatment with the compound resulted in a significant reduction in tumor size compared to control groups. This was attributed to its dual inhibitory effects on Hsp90 and PI3Kα pathways .
• Antimicrobial Efficacy : A series of derivatives were tested against clinical isolates of resistant bacterial strains. The results indicated that certain modifications led to enhanced activity against both Gram-positive and Gram-negative bacteria .

Data Tables

Activity Type	IC50 Value (nM)	Target	Reference
Hsp90 Inhibition	38.6	Hsp90
PI3Kα Inhibition	48.4	PI3Kα
Antibacterial Activity	Varies	Various Bacterial Strains

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Data

Compound	Substituent(s) on Phenyl	Melting Point (°C)	Key NMR Shifts (1H, δ ppm)
N-(3,4-Dimethylphenyl) derivative	3,4-dimethyl	>300*	Not reported in evidence
N-(3-Methylphenyl) variant	3-methyl	Not reported	Not reported
N-(4-Chlorophenyl) (2e)	4-chloro	>300	Aromatic H: ~7.3–7.8
N-(3-Chloro-4-fluorophenyl) (2f)	3-Cl, 4-F	>300	Aromatic H: ~7.5–8.0
N-(2,3-Dichlorophenyl)	2,3-dichloro	230–232	NHCO: 10.10; SCH2: 4.12

*Melting points >300°C for compounds suggest high crystallinity, possibly due to strong intermolecular hydrogen bonding or π-stacking . Lower melting points (e.g., 230°C for dichlorophenyl derivatives) may reflect reduced symmetry or weaker packing .

Computational and Crystallographic Insights

• Substituents like chloro or methyl may modulate affinity for hydrophobic enzyme pockets.
• Hydrogen Bonding: highlights the role of hydrogen bonding in crystal packing. The 4-oxo group and acetamide NH are likely hydrogen bond donors/acceptors, influencing solubility and stability .

ADMET Considerations

• Electron-Withdrawing Groups (e.g., Cl, F): May reduce metabolic clearance but increase toxicity risks .
• Bulkier Substituents (e.g., isopropyl): Could hinder membrane permeability .
• Methoxy Groups : May enhance solubility via polar interactions but introduce cytochrome P450 interactions .